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Compound of Interest

Compound Name: 4-(Benzyloxy)pyridine N-oxide

Cat. No.: B151891

An In-depth Technical Guide to the Safe Handling of 4-(Benzyloxy)pyridine N-oxide

This guide provides comprehensive safety and handling protocols for 4-(Benzyloxy)pyridine
N-oxide (CAS No: 2683-66-1). As a key intermediate in the synthesis of novel chemical
entities, including nucleoside analogues with potential cytostatic activity, its proper
management in a research and development setting is paramount.[1][2] This document is
intended for researchers, chemists, and drug development professionals, offering field-proven
insights grounded in established safety data to ensure user protection and experimental
integrity.

Compound Identification and Physicochemical
Properties

4-(Benzyloxy)pyridine N-oxide is a 4-substituted pyridine-1-oxide, typically appearing as a
solid.[3][4][5] Understanding its fundamental properties is the first step in a thorough risk
assessment.
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Property Value Source(s)
CAS Number 2683-66-1 [6][7]
Molecular Formula C12H11:NO2 [6][8]
Molecular Weight 201.22 g/mol [61[7]
Physical State Solid [3114]
Melting Point 178-179 °C (decomposes) [5][6]
Appearance White to brown solid [319]

Stable under normal
Stability conditions, but known to be
hygroscopic.[3][10][11]

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 4-(Benzyloxy)pyridine N-oxide is classified as a hazardous substance.[7] The
primary risks are associated with irritation to the skin, eyes, and respiratory system.[5][6][7]

GHS

o Hazard Code Description Pictogram Signal Word
Classification
, GHS07
. o Causes skin _ '
Skin Irritation H315 (Exclamation Warning[6][7]

irritation.[6][7] Mark)[5][7]

Causes serious GHSO07
Eye Irritation H319 eye irritation.[6] (Exclamation Warning[6][7]
[7] Mark)[5][7]
Specific Target
o May cause GHSO07
Organ Toxicity ] ] )
(Sing| H335 respiratory (Exclamation Warning|[6][7]
ingle
g irritation.[6][7] Mark)[5][7]
Exposure)
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The "Warning" signal word indicates a moderate level of hazard.[6][7] However, the causality
behind these classifications necessitates stringent controls. The N-oxide functional group and
the aromatic structure can interact with biological membranes and proteins, leading to the
observed irritant effects. While comprehensive toxicological data is not fully available, the
existing classifications demand a cautious and proactive safety approach.[12]

Exposure Controls & Personal Protective
Equipment (PPE)

A multi-layered approach combining engineering controls and personal protective equipment is
essential to mitigate the risks of exposure.

Engineering Controls

The primary engineering control is to minimize the generation and inhalation of dust or
aerosols.

o Chemical Fume Hood: All manipulations of the solid compound, including weighing,
transferring, and preparing solutions, must be conducted in a certified chemical fume hood.
[13] This provides adequate exhaust ventilation to capture airborne particles and prevent
respiratory exposure.[10][13]

e Ventilation: The laboratory should be equipped with general mechanical exhaust to ensure
adequate air changes, reducing the background concentration of any potential contaminants.
[14]

o Safety Stations: Eyewash stations and safety showers must be readily accessible and
located close to the workstation.[10]

Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment of the procedures being
performed. The following table outlines the minimum required PPE.[5][6]
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Protection Type

Specification

Rationale and Best
Practices

Eye & Face

Chemical safety goggles or a
full-face shield.[15][16]

Standard safety glasses with
side shields are insufficient.
[16] Goggles provide a seal
around the eyes to protect
against dust particles and
splashes.[17] A face shield
should be used in conjunction
with goggles when there is a
significant risk of splashing.
[16][17]

Hand

Compatible, chemical-resistant
gloves (e.g., Nitrile).[14][15]

Gloves must be worn for all
handling tasks. It is critical to
use proper glove removal
technique to avoid
contaminating the skin.[13]
Contaminated gloves should
be disposed of immediately as
hazardous waste.[13] For
prolonged tasks, changing
gloves every 30-60 minutes is

recommended.[16]

Body

Long-sleeved laboratory coat.
[16]

A lab coat made of a non-
absorbent material protects the
skin from accidental contact
and prevents the transfer of
contamination outside the lab.
[16][18] Lab coats should be
kept buttoned and never be
worn outside the work area.
[16]

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved

A respirator is required if work
cannot be conducted within a

fume hood or if dust
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respirator (e.g., N95 dust generation is unavoidable.[3]

mask).[3][6] [15] This directly addresses the
H335 respiratory irritation
hazard by filtering out fine

particulates.[6][7]

Safe Handling, Storage, and Workflow

Adherence to strict protocols during handling and storage is fundamental to preventing
incidents.

Handling Protocols

o Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume
hood is functioning properly.

o Weighing and Transfer: Conduct all weighing and transfers of the solid material on a
disposable weigh boat or paper within the fume hood to contain any spills. Minimize dust
generation by handling the material gently.[18]

e Solution Preparation: When dissolving the solid, add the solvent to the solid slowly to prevent
splashing.

o Post-Handling: After handling, decontaminate the work area. Wash hands and any exposed
skin thoroughly with soap and water, even after removing gloves.[14][18]

Storage Conditions

o Container: Keep the compound in a tightly sealed, properly labeled container to prevent
contamination and moisture absorption.[13][18]

e Environment: Store in a cool, dry, and well-ventilated area.[14][18] Due to its hygroscopic
nature, storage under an inert atmosphere (e.g., nitrogen or argon) is recommended to
maintain product quality.[3]

» Incompatibilities: Segregate from strong oxidizing agents and acid chlorides, as these
materials may cause hazardous reactions.[3][10]
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» Classification: The compound falls under Storage Class 11 for combustible solids.[5][6]

Visualized Handling Workflow

The following diagram outlines the logical flow for the safe handling of 4-(Benzyloxy)pyridine
N-oxide from receipt to disposal.
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Click to download full resolution via product page

Caption: Safe handling workflow for 4-(Benzyloxy)pyridine N-oxide.

Emergency and First Aid Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
holding eyelids open.[14] Remove contact lenses if present and easy to do.[7] Seek
immediate medical attention.[14]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash the affected area
with plenty of soap and water for at least 15 minutes.[3][14] If skin irritation persists, consult
a physician.[3]

If Inhaled: Remove the person to fresh air and keep them in a position comfortable for
breathing.[7][14] If symptoms such as coughing or difficulty breathing occur, seek medical
attention.[14]

If Swallowed: Rinse mouth thoroughly with water.[3] Do NOT induce vomiting.[13] Seek
medical attention if symptoms occur.[3]

Spill and Leak Containment

Minor Spill: For small spills, ensure adequate ventilation and wear full PPE. Gently sweep up
the solid material, avoiding dust formation, and place it into a suitable, labeled container for
disposal.[3][13]

Major Spill: Evacuate the area. Prevent further spread of the material. Do not attempt to
clean up a large spill without appropriate training and equipment. Contact your institution's
environmental health and safety (EHS) department.

Disposal Considerations
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All waste containing 4-(Benzyloxy)pyridine N-oxide, including empty containers and
contaminated materials (e.g., gloves, weigh boats), must be disposed of as hazardous
chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal.
Do not dispose of it down the drain or in regular trash.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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